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Compound of Interest

Compound Name: 2-Acetylisonicotinonitrile

Cat. No.: B1589052

This guide provides an in-depth analysis of the physical and chemical properties of 2-
Acetylisonicotinonitrile, a heterocyclic compound of interest in medicinal chemistry and
materials science. This document is intended for researchers, chemists, and professionals in
drug development, offering a consolidated resource for its characterization, handling, and
potential applications.

Introduction and Chemical Identity

2-Acetylisonicotinonitrile, also recognized by its systematic IUPAC name 2-acetylpyridine-4-
carbonitrile, is a substituted pyridine derivative. Its molecular structure incorporates both a
ketone and a nitrile functional group, rendering it a versatile building block in organic synthesis.
The presence of the electron-withdrawing nitrile group and the acetyl moiety on the pyridine
ring significantly influences its chemical reactivity and physical properties.

The unique arrangement of these functional groups makes 2-Acetylisonicotinonitrile a
valuable precursor for the synthesis of more complex heterocyclic systems. The pyridine
nitrogen, the acetyl carbonyl group, and the nitrile group all offer potential sites for chemical
modification, opening avenues for the creation of diverse molecular architectures.

Below is a diagram illustrating the chemical structure of 2-Acetylisonicotinonitrile.

Caption: Chemical structure of 2-Acetylisonicotinonitrile.

Physical and Chemical Properties
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The physical properties of 2-Acetylisonicotinonitrile are critical for its handling, purification,
and use in chemical reactions. The following table summarizes the key physical data available
for this compound.

Property Value Source

Molecular Formula CsHeN20 Alfa Chemistry[1]

Molecular Weight 146.15 g/mol Alfa Chemistry[1]

Boiling Point 263.5 °C at 760 mmHg Synblock[2]

Density 1.19 g/cm3 Alfa Chemistry[1]

CAS Number 37398-49-5 Synblock[2], Alfa Chemistry[1]
IUPAC Name 2-acetylpyridine-4-carbonitrile Alfa Chemistry[1]

These properties suggest that 2-Acetylisonicotinonitrile is a relatively high-boiling liquid or a
low-melting solid at room temperature with a density greater than water. Its high boiling point is
indicative of strong intermolecular forces, likely arising from dipole-dipole interactions due to
the polar nature of the pyridine ring, the acetyl group, and the nitrile group.

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 2-Acetylisonicotinonitrile
are not extensively documented in readily available literature, its synthesis can be
conceptualized based on established pyridine chemistry. A plausible synthetic route involves
the acylation of a cyanopyridine precursor. For instance, the radical acylation of protonated 4-
cyanopyridine can yield 2-acetyl-4-cyanopyridine[3][4].

The reactivity of 2-Acetylisonicotinonitrile is dictated by its three primary functional groups:

o Pyridine Ring: The electron-withdrawing nature of the acetyl and cyano groups deactivates
the pyridine ring towards electrophilic substitution. Conversely, it becomes more susceptible
to nucleophilic aromatic substitution. The nitrogen atom retains its basic character, allowing
for protonation and quaternization reactions.
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» Acetyl Group: The carbonyl group can undergo typical ketone reactions, such as reduction to
an alcohol, oxidation, or condensation reactions at the alpha-carbon.

« Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or a primary amide, or
reduced to a primary amine. It can also participate in cycloaddition reactions.

This multifunctionality makes 2-Acetylisonicotinonitrile a valuable intermediate for generating
a library of substituted pyridine derivatives for various research applications.

Potential Applications and Research Interest

The structural motifs present in 2-Acetylisonicotinonitrile are found in a variety of biologically
active molecules. Pyridine and its derivatives are common scaffolds in pharmaceuticals and
agrochemicals. The combination of the acetyl and nitrile functionalities offers multiple points for
diversification, making it an attractive starting material for drug discovery programs.

Given the known biological activities of other nicotinonitrile derivatives, it is plausible that
derivatives of 2-Acetylisonicotinonitrile could exhibit interesting pharmacological properties.
Research in this area could explore its potential as a precursor for novel therapeutic agents.

Safety, Handling, and Storage

Specific safety data for 2-Acetylisonicotinonitrile is not widely available. Therefore, it is
prudent to handle this compound with the same precautions as other potentially hazardous
nitriles and pyridines. Based on the safety data sheets of related compounds, the following
precautions are recommended:

» Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,
including chemical-resistant gloves, safety goggles, and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any potential vapors.

e |n case of Contact:

o Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.
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o Skin: Wash off with soap and plenty of water. Remove contaminated clothing.
o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

It is imperative to consult a comprehensive and compound-specific Safety Data Sheet (SDS)
from the supplier before handling 2-Acetylisonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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